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Compound of Interest

Compound Name: 1-Mercapto-2-propanol

Cat. No.: B090344

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and material safety data for 1-
Mercapto-2-propanol (CAS No. 1068-47-9). The information is intended to equip laboratory
personnel with the knowledge necessary to handle this chemical safely and effectively.

Chemical and Physical Properties

1-Mercapto-2-propanol is a combustible liquid with a characteristic stench.[1] Understanding

its physical and chemical properties is fundamental to its safe handling and use in experimental
settings.
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Property Value Source
Molecular Formula C3H80Ss [2][3]
Molecular Weight 92.16 g/mol [3]
Appearance Water-white liquid [4]
Odor Stench [1]
Boiling Point 58-60 °C at 17 mmHg [5][6]

146 °C at 760 mmHg

(estimated)

[7]

Density

1.048 g/mL at 25 °C

[2][6]

Flash Point

63 °C (145.4 °F) - closed cup

Refractive Index

n20/D 1.486 (lit.)

[6]

Vapor Pressure

1.9 mmHg at 25 °C (estimated)

[7]

Water Solubility

79,740 mg/L at 25 °C

(estimated)

[7]

Hazard Identification and GHS Classification

1-Mercapto-2-propanol is classified as a hazardous substance.[2] Adherence to GHS

guidelines is crucial for minimizing risk.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

(Source:[3][8])
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NFPA 704 Diamond:

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur.[4]

Instability (Yellow): O - Normally stable, even under fire conditions.

Special (White): None

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel and the integrity of the chemical.

Handling

All work with 1-Mercapto-2-propanol should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[9]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

[8]

Wear appropriate personal protective equipment (PPE), as detailed in Section 5.[8]
Use non-sparking tools and take precautionary measures against static discharge.[8]
Ensure containers are securely sealed when not in use.[2]

Avoid contamination with oxidizing agents such as nitrates, oxidizing acids, and chlorine
bleaches, as this may result in ignition.[2]

Copper and brass are unsuitable materials for handling mercaptans due to their corrosive
nature.[2]

Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials.[8][9]
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o Keep containers tightly closed and properly labeled.[8]

e The storage area should be locked up or accessible only to qualified or authorized
personnel.[1]

e Due to its low boiling point, storage in sealed containers may lead to pressure buildup.
Check for bulging containers and vent periodically if necessary.[2]

Experimental Protocols: Spill and Exposure
Management

Detailed procedures for managing spills and exposures are critical for a rapid and effective
response.

Accidental Release Measures

Minor Spills:

Warning: Never use dry, powdered hypochlorite or other strong oxidizers on mercaptan
spills, as this can cause autoignition.[2]

Immediately clean up all spills.[2]

Avoid breathing vapors and contact with skin and eyes.[2]

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place itin a
suitable, closed container for disposal.[10]

Major Spills:
» Evacuate personnel from the area and move upwind.[2]
» Alert emergency responders, providing the location and nature of the hazard.[2]

e Prevent the spill from entering drains or waterways.[8][11]

First-Aid Measures

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.echemi.com/sds/1-mercapto-2-propanol-pid_Seven6632.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/405736?userType=undefined
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Propanol-2.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://datasheets.scbt.com/sc-224723.pdf
https://www.echemi.com/sds/1-mercapto-2-propanol-pid_Seven6632.html
http://file.medchemexpress.com/batch_PDF/HY-W090210/3-Mercapto-1-propanol-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[8]

» Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of
soap and water. Seek medical attention if irritation occurs.[8]

e Eye Contact: Immediately flush eyes with fresh, running water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is required due to the multiple hazards associated with 1-
Mercapto-2-propanol.[9]
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PPE Category

Minimum Requirement

Recommended for Higher
Concentrations or Splash
Potential

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards.[9]

A full-face shield worn over

chemical splash goggles.[9]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene).[2]

Double gloving is
recommended. Heavy-duty,
chemical-resistant gloves (e.g.,
Butyl rubber, Viton®).[9]

Body Protection

Flame-resistant lab coat.[9]

A chemical-resistant apron or
coveralls over a flame-resistant
lab coat.[9]

Respiratory Protection

Work in a certified chemical
fume hood.[9]

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges may be
necessary for spill cleanup or if
engineering controls are
insufficient.[6][9]

Foot Protection

Closed-toe, chemical-resistant

shoes.[9]

Chemical-resistant boot

covers.[9]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant

foam, or water spray.[2][4][8]

» Specific Hazards: The substance is combustible and presents a slight fire hazard when

exposed to heat or flame.[2] Vapors are heavier than air and may form explosive mixtures

with air. Combustion products include carbon dioxide (CO2) and sulfur oxides (SOx).[2]

o Protective Actions: Firefighters should wear full body protective clothing with a self-contained

breathing apparatus (SCBA).[2][8] Use water spray to cool unopened containers.[10]
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Toxicological Information

¢ Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.
e Acute Effects:

o Inhalation: May cause respiratory irritation.[3][8] High concentrations of thiols can lead to
lethargy, nausea, vomiting, and muscle incoordination.[2]

o Skin Contact: Causes skin irritation.[3][8] May cause sensitization by skin contact.[2]
o Eye Contact: Causes serious eye irritation.[3][8]

o Chronic Effects: Prolonged or repeated exposure may cause cumulative health effects.[2]
Chronic exposure to mercaptans may result in damage to the lungs, kidneys, and liver.[2]

o Quantitative Data: Specific LD50 and LC50 data for 1-Mercapto-2-propanol are not
consistently available in the reviewed literature. One source indicates an oral LD50 of 116
mg/kg for the related compound 3-Mercapto-1-propanol in rats, but this should be taken as
indicative rather than a direct value for 1-Mercapto-2-propanol.[12]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 1-Mercapto-2-
propanol.
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Risk Assessment

Start: Task involving
1-Mercapto-2-propanol

Assess Risk:
- Concentration?
- Splash potential?
- Aerosol generation?

- J
Lgw risk High risk / Splash potential
d PPE Selectionv h
Minimum PPE: Enhanced PPE:
- Chemical splash goggles - Full-face shield
- Chemical-resistant gloves - Double/heavy-duty gloves
- Flame-resistant lab coat - Chemical-resistant apron
- Closed-toe shoes - Boot covers
Respiratory Protection:
- Work in fume hood
- Consider respirator for spills
- J

Proceed with task

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Mercapto-2-propanol.
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Spill Occurs

Spill of 1-Mercapto-2-propanol

(Assess Spill SizeD

Minor Major
N

4 I

Minor Spill Response Major Spill Response

. : Evacuate area
Alert personnel in immediate area :
Move upwind

' :

(Don appropriate PPE) G\Iert Emergency Responders)

'

Grevent entry into drains)
. J

(No hypochlorite!)

EAbsorb with inert materiaD

(Collect waste in sealed containea

:

(Decontaminate area)
. J

y
@ of waste as hazardE

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b090344?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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